Cas no 1822424-47-4 (Methyl 2-amino-2-(2,6-dimethoxyphenyl)acetate)

• Product Name: Methyl 2-amino-2-(2,6-dimethoxyphenyl)acetate
• CAS No: 1822424-47-4
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6206231
• PubChem ID: 165618560
• Update Time: 2025-05-20

Methyl 2-amino-2-(2,6-dimethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 1822424-47-4
• EN300-1841632
• methyl 2-amino-2-(2,6-dimethoxyphenyl)acetate
• Methyl 2-amino-2-(2,6-dimethoxyphenyl)acetate

• Inchi： 1S/C11H15NO4/c1-14-7-5-4-6-8(15-2)9(7)10(12)11(13)16-3/h4-6,10H,12H2,1-3H3
• InChI Key： ATXHBFNHDSPNLQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C(C(=O)OC)N)OC

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.8Ų

Additional information on Methyl 2-amino-2-(2,6-dimethoxyphenyl)acetate

Methyl 2-amino-2-(2,6-dimethoxyphenyl)acetate (CAS No. 1822424-47-4): A Comprehensive Overview

Methyl 2-amino-2-(2,6-dimethoxyphenyl)acetate, identified by its CAS number 1822424-47-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and molecular research. The presence of both amino and ester functional groups, coupled with a dimethoxyphenyl moiety, makes it a versatile building block for synthesizing more complex molecules.

The structural formula of Methyl 2-amino-2-(2,6-dimethoxyphenyl)acetate can be described as follows: a central acetate group linked to an amino group, with a 2,6-dimethoxyphenyl ring attached to the acetate moiety. This arrangement imparts specific chemical properties that are exploited in various synthetic pathways. The dimethoxyphenyl group, in particular, is known for its ability to modulate biological activity through interactions with target enzymes and receptors.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in unique ways. Methyl 2-amino-2-(2,6-dimethoxyphenyl)acetate has been studied for its potential role in modulating enzyme activity and receptor binding. For instance, researchers have explored its interactions with enzymes involved in metabolic pathways and signaling cascades. The dimethoxyphenyl group is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in certain pharmacological contexts.

One of the most compelling aspects of Methyl 2-amino-2-(2,6-dimethoxyphenyl)acetate is its utility as a chiral building block. Chirality plays a crucial role in the pharmaceutical industry, as many drugs exhibit enantioselective activity—meaning that one enantiomer is active while the other is inactive or even harmful. The presence of an asymmetric center in Methyl 2-amino-2-(2,6-dimethoxyphenyl)acetate allows for the synthesis of enantiomerically pure compounds, which can lead to more effective and safer therapeutic agents.

The synthesis of Methyl 2-amino-2-(2,6-dimethoxyphenyl)acetate typically involves multi-step organic reactions. One common approach includes the condensation of 2,6-dimethoxybenzaldehyde with glycine methyl ester hydrochloride under basic conditions. This reaction yields the corresponding Schiff base, which can then be reduced to form the amino acid derivative. Further modifications can be made to introduce additional functional groups or to derivatize the molecule for specific applications.

In the realm of drug discovery, Methyl 2-amino-2-(2,6-dimethoxyphenyl)acetate has been used as a precursor in the synthesis of various bioactive molecules. For example, it has been employed in the development of inhibitors targeting enzymes such as kinases and phosphodiesterases. These enzymes are involved in numerous physiological processes and are often implicated in diseases such as cancer and inflammation. By modulating their activity, compounds derived from Methyl 2-amino-2-(2,6-dimethoxyphenyl)acetate may offer therapeutic benefits.

The pharmacological properties of Methyl 2-amino-2-(2,6-dimethoxyphenyl)acetate have been investigated both in vitro and in vivo. In cell-based assays, it has demonstrated potential inhibitory effects on certain enzymes and receptors. Additionally, animal models have been used to evaluate its efficacy and safety profile. These studies have provided valuable insights into its potential therapeutic applications and have guided further optimization efforts.

The use of computational methods has also played a significant role in understanding the behavior of Methyl 2-amino-2-(2,6-dimethoxyphenyl)acetate. Techniques such as molecular docking and molecular dynamics simulations have allowed researchers to predict how this compound interacts with biological targets at an atomic level. These predictions can then be validated experimentally, leading to a more nuanced understanding of its pharmacological properties.

In conclusion, Methyl 2-amino-2-(2,6-dimethoxyphenyl)acetate (CAS No. 1822424-47-4) is a compound with considerable potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for synthesizing complex molecules with tailored biological activities. As research continues to uncover new applications for this compound, it is likely to remain a key player in the discovery and development of novel therapeutic agents.